Cas no 881444-99-1 (4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide)

• Product name: 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 881444-99-1
• MF: C₁₄H₁₆N₄O₄S₂
• MW: 368.431240081787
• CID: 5476259

4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(4-morpholin-4-ylsulfonylphenyl)thiadiazole-5-carboxamide
• 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H16N4O4S2/c1-10-13(23-17-16-10)14(19)15-11-2-4-12(5-3-11)24(20,21)18-6-8-22-9-7-18/h2-5H,6-9H2,1H3,(H,15,19)
• InChI Key： MFSFZRWAOIRGDY-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=O)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide

Introduction to 4-Methyl-N-4-(Morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 881444-99-1)

4-Methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 881444-99-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of the morpholine sulfonyl group and the thiadiazole ring, contribute to its biological efficacy and pharmacological profile.

The chemical structure of 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide consists of a central 1,2,3-thiadiazole ring linked to a substituted phenyl group via an amide bond. The morpholine sulfonyl moiety is attached to the phenyl ring at the para position, while a methyl group is present on the thiadiazole ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

Recent studies have highlighted the potential of 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it was found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide has shown promise as an antimicrobial agent. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways. These findings suggest that this compound could be a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The anticancer potential of 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide has also been explored in preclinical studies. Research published in the Cancer Research journal reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves targeting key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings indicate that this compound could be a promising lead for developing novel anticancer therapies.

The pharmacokinetic properties of 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further optimization and development into a viable drug candidate.

In conclusion, 4-methyl-N-4-(morpholine-4-sulfonyl)phenyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 881444-99-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological profile make it an intriguing subject for further research and development in the fields of medicinal chemistry and drug discovery.